Cas no 1490029-20-3 (tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate
• CAS No: 1490029-20-3
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 5562952
• PubChem ID: 65142708
• Update Time: 2025-11-06

tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS014476054
• tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate
• EN300-5074489
• 1490029-20-3

• Inchi： 1S/C13H17FN2O3/c1-7-9(14)5-8(11(15)17)6-10(7)16-12(18)19-13(2,3)4/h5-6H,1-4H3,(H2,15,17)(H,16,18)
• InChI Key： DFFHJLPFMTXTDC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(N)=O)=CC(=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate (CAS No. 1490029-20-3)

The compound tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate (CAS No. 1490029-20-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the fluoro substitution, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate is its role in the design of small-molecule inhibitors and protease inhibitors. The presence of the carbamoyl and fluoro groups enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic applications. Recent studies have explored its utility in targeting enzymes involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine.

In the context of green chemistry and sustainable synthesis, CAS No. 1490029-20-3 has been investigated for its compatibility with eco-friendly reaction conditions. The demand for environmentally benign synthetic routes has led to innovations in catalytic methods and solvent systems, where this compound serves as a model substrate. This aligns with the broader industry shift toward reducing waste and minimizing hazardous byproducts.

The nomenclature of tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate often leads to queries about its IUPAC naming conventions and structural analogs. Chemists and students frequently search for detailed explanations of its molecular structure and spectroscopic properties, such as NMR and mass spectrometry data. These details are critical for quality control and regulatory compliance in industrial settings.

Another area of interest is the compound's stability under various storage conditions. Questions about its shelf life, degradation pathways, and compatibility with excipients are common among formulation scientists. Understanding these factors is essential for ensuring the reproducibility of research findings and the scalability of production processes.

From a commercial perspective, tert-butyl N-(5-carbamoyl-3-fluoro-2-methylphenyl)carbamate is often listed in catalogs of fine chemicals and building blocks for medicinal chemistry. Suppliers highlight its high purity and batch-to-batch consistency, which are critical for high-throughput screening and lead optimization campaigns. The compound's availability in custom quantities further enhances its appeal to research institutions and contract manufacturing organizations.

In summary, CAS No. 1490029-20-3 represents a versatile and scientifically significant compound with broad applicability in modern chemistry. Its integration into cutting-edge research areas, such as drug discovery and sustainable synthesis, underscores its relevance in addressing contemporary scientific challenges. As the demand for innovative chemical solutions grows, this compound is poised to remain a focal point of academic and industrial investigations.